Cas no 574750-51-9 (L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-)
574750-51-9 structure
Product Name:L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-
CAS No:574750-51-9
MF:C32H57N9O12S
MW:791.913086652756
CID:345161
Update Time:2024-01-28
L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl- Chemical and Physical Properties
Names and Identifiers
-
- L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-
- L-Serine, L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-
-
- Inchi: 1S/C32H57N9O12S/c1-7-16(4)25(31(51)38-20(10-15(2)3)29(49)39-21(13-42)30(50)40-22(14-43)32(52)53)41-26(46)17(5)36-24(45)12-35-28(48)19(8-9-54-6)37-27(47)18(33)11-23(34)44/h15-22,25,42-43H,7-14,33H2,1-6H3,(H2,34,44)(H,35,48)(H,36,45)(H,37,47)(H,38,51)(H,39,49)(H,40,50)(H,41,46)(H,52,53)/t16-,17-,18-,19-,20-,21-,22-,25-/m0/s1
- InChI Key: QHRQJPFIRMGVBN-OGFQRHRDSA-N
- SMILES: C(O)(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CCSC)NC(=O)[C@H](CC(N)=O)N
Computed Properties
- Exact Mass: 791.38511
Experimental Properties
- Density: 1.298±0.06 g/cm3(Predicted)
- Boiling Point: 1314.4±65.0 °C(Predicted)
- PSA: 350.57
- pka: 2.91±0.10(Predicted)
L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
574750-51-9 (L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-) Related Products
- 131602-53-4(β-Amyloid (25-35))
- 118850-71-8(L-Serine,L-methionyl-L-glutaminyl-L-methionyl-L-lysyl-L-lysyl-L-valyl-L-leucyl-L-a-aspartyl-)
- 144189-71-9(β-Amyloid (22-35))
- 29790-45-2(For-Met-Val-Oh)
- 14486-09-0(H-Val-Met-OH)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk